Cas no 1007699-85-5 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 1007699-85-5
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 6263392
• PubChem ID: 24281782
• Update Time: 2025-11-05

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide
• AKOS005633541
• F5098-0945
• N-[1-(cyclopropylcarbonyl)-2,3-dihydro-1H-indol-6-yl]-4-(dimethylsulfamoyl)benzamide
• VU0635664-1
• 1007699-85-5
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)-4-(N,N-dimethylsulfamoyl)benzamide
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-4-(dimethylsulfamoyl)benzamide

• Inchi： 1S/C21H23N3O4S/c1-23(2)29(27,28)18-9-6-15(7-10-18)20(25)22-17-8-5-14-11-12-24(19(14)13-17)21(26)16-3-4-16/h5-10,13,16H,3-4,11-12H2,1-2H3,(H,22,25)
• InChI Key： ZSZCGRFZHJYRPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1C=CC2CCN(C=2C=1)C(C1CC1)=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 413.14092740g/mol
• Monoisotopic Mass: 413.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide

Comprehensive Guide to N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide (CAS No. 1007699-85-5): Properties, Applications, and Market Insights

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide (CAS No. 1007699-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, is often explored for its potential in drug discovery and development. Researchers are particularly interested in its dimethylsulfamoyl and cyclopropanecarbonyl functional groups, which contribute to its reactivity and binding affinity.

The chemical properties of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide make it a valuable candidate for targeting specific biological pathways. Its indole core structure is commonly found in many bioactive molecules, enhancing its relevance in medicinal chemistry. The compound's solubility, stability, and pharmacokinetic profile are frequently studied to optimize its efficacy in therapeutic applications.

One of the most searched questions about this compound is: "What are the potential applications of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide in cancer research?" Preliminary studies suggest that this molecule may interact with key enzymes involved in cell proliferation, making it a promising lead compound for oncology drug development. Additionally, its benzamide moiety is known to exhibit inhibitory effects on certain protein targets, which could be leveraged in designing novel therapeutics.

Another trending topic in the scientific community is the synthesis and scalability of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide. Researchers are actively investigating efficient synthetic routes to produce this compound in high yields while maintaining purity. Green chemistry principles are also being applied to reduce environmental impact during its production.

In the pharmaceutical market, CAS No. 1007699-85-5 is gaining traction as a reference standard for analytical testing and quality control. Laboratories and manufacturers are increasingly sourcing this compound to ensure the accuracy of their research and development processes. Its role in high-throughput screening and structure-activity relationship (SAR) studies further underscores its importance in modern drug discovery.

For those wondering about the safety and handling of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide, it is essential to follow standard laboratory protocols. While not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place—are recommended to preserve its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe usage.

The future of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide looks promising, with ongoing research exploring its potential in treating various diseases. As the demand for innovative therapeutics grows, this compound is poised to play a pivotal role in advancing biomedical science. Stay updated with the latest findings to leverage its full potential in your research endeavors.